Quercetin-3-O-b-D-glucose-7-O-b-D-gentiobiosiden
Description
Quercetin-3-O-b-D-glucose-7-O-b-D-gentiobiosiden is a useful research compound. Its molecular formula is C33H40O22 and its molecular weight is 788.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Quercetin-3-O-b-D-glucose-7-O-b-D-gentiobiosiden suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Quercetin-3-O-b-D-glucose-7-O-b-D-gentiobiosiden including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Quality Control in Traditional Medicine
Quercetin-3-O-b-D-glucose-7-O-b-D-gentiobioside has been studied for its role in quality control and content determination in traditional medicine. For instance, Wu Fu-hai (2011) developed a method for the content determination of this compound in Xiaoer Qingfei Huatan Oral Solution, using RP-HPLC, which is significant for the quality control of this oral solution (Wu Fu-hai, 2011).
2. Bioengineering and Biotechnology
In the field of bioengineering, the compound has been synthesized using genetically engineered Escherichia coli. A. R. Cho et al. (2016) successfully produced quercetin 3-O-gentiobioside through this method, showing its potential for large-scale synthesis and diversifying its applications (Cho et al., 2016).
3. Pharmacokinetics
Research has also delved into the pharmacokinetics of quercetin-3-O-b-D-glucose-7-O-b-D-gentiobioside. Xiankuo Yu et al. (2019) established a method to determine its content in rats' plasma, helping understand its absorption and excretion in the body, which is crucial for its application in medicine (Yu et al., 2019).
4. Nutritional and Therapeutic Uses
The compound's potential nutritional and therapeutic benefits have been explored. For instance, Shengjie Fan et al. (2014) found that an extract of okra, which contains isoquercitrin and quercetin 3-O-gentiobioside, showed promising effects in managing metabolic disorders in obese mice (Fan et al., 2014).
5. Diabetes Management
Several studies have indicated that quercetin derivatives, including quercetin-3-O-b-D-glucose-7-O-b-D-gentiobioside, may have antidiabetic effects. For instance, P. Srinivasan et al. (2017) observed a significant decrease in blood glucose levels in diabetic rats treated with quercetin (Srinivasan et al., 2017).
properties
IUPAC Name |
2-(3,4-dihydroxyphenyl)-5-hydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H40O22/c34-6-15-19(39)23(43)26(46)31(52-15)49-8-17-21(41)25(45)27(47)32(54-17)50-10-4-13(38)18-14(5-10)51-29(9-1-2-11(36)12(37)3-9)30(22(18)42)55-33-28(48)24(44)20(40)16(7-35)53-33/h1-5,15-17,19-21,23-28,31-41,43-48H,6-8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUTMUSRYWYUQIK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)COC5C(C(C(C(O5)CO)O)O)O)O)O)O)O)OC6C(C(C(C(O6)CO)O)O)O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H40O22 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
788.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Quercetin-3-O-b-D-glucose-7-O-b-D-gentiobiosiden | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 6-methylimidazo[1,2-a]pyrimidine-3-carboxylate](/img/structure/B8238611.png)
![2-Cyclohexen-1-one, 6-[(1R)-1,5-dimethyl-3-oxo-4-hexen-1-yl]-3-methyl-, (6S)-rel-](/img/structure/B8238641.png)
![4-[(3R,3aS,6R,6aS)-6-(4-hydroxy-3,5-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenol;acetic acid](/img/structure/B8238655.png)
